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Compound of Interest

Compound Name:
2-Methylcyclopropane-1-

carbaldehyde

Cat. No.: B3264679 Get Quote

Essential Safety and Handling Guide for 2-
Methylcyclopropane-1-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Methylcyclopropane-1-carbaldehyde. It is designed to be a

critical resource for laboratory personnel, ensuring the safe and compliant use of this chemical.

Chemical Identifier:

CAS Number: 39547-01-8

Molecular Formula: C₅H₈O

Primary Hazards:

Flammable Liquid and Vapor (H226)[1]

Causes Severe Skin Burns and Eye Damage (H314)[1]
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The selection of appropriate PPE is paramount to ensure personnel safety. The following table

summarizes the recommended PPE for various laboratory activities involving 2-
Methylcyclopropane-1-carbaldehyde.
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Activity Eyes/Face Hand Protection Body Protection
Respiratory

Protection

Routine

Laboratory Use

(small quantities)

Chemical splash

goggles

Butyl rubber

gloves are

recommended

for prolonged

contact. Nitrile

gloves may be

suitable for

incidental splash

protection but

should be

changed

immediately

upon contact.[2]

[3]

Flame-resistant

lab coat, closed-

toe shoes, long

pants.[4][5]

Work in a

certified chemical

fume hood.[6]

Weighing and

Transferring

Chemical splash

goggles and a

face shield

Butyl rubber

gloves with

extended cuffs.

Flame-resistant

lab coat over

chemical-

resistant apron,

closed-toe

shoes, long

pants.[5]

Work in a

certified chemical

fume hood.

Large-Scale

Operations (>1L)

Chemical splash

goggles and a

face shield

Heavy-duty butyl

rubber gloves.

Chemical-

resistant suit,

boots, and

gloves.

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

required

depending on the

scale and

ventilation.

Spill Cleanup Chemical splash

goggles and a

face shield

Butyl rubber

gloves.

Chemical-

resistant

A NIOSH-

approved

respirator with an
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coveralls and

boots.

organic vapor

cartridge is

recommended.

Operational Plan: From Receipt to Experiment
A systematic approach to handling 2-Methylcyclopropane-1-carbaldehyde is crucial to

minimize risks.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leaks.

Ensure the supplier's label and hazard pictograms are clearly visible.

Verify that the Safety Data Sheet (SDS) is readily available.

2. Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[7]

Keep the container tightly closed.

Store in a designated flammable liquids storage cabinet.[4]

Segregate from incompatible materials such as oxidizing agents.[7]

Ensure storage is below eye level.[5]

3. Handling and Use:

All work with 2-Methylcyclopropane-1-carbaldehyde must be conducted in a certified

chemical fume hood to minimize inhalation of vapors.[6]

Before starting, ensure an emergency eyewash station and safety shower are accessible

and unobstructed.

Ground and bond containers when transferring to prevent static discharge.
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Use only non-sparking tools.[6]

Avoid contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[9]

Wash hands thoroughly after handling, even if gloves were worn.[9]

4. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.[10][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[6]

Spill: Evacuate the area and eliminate all ignition sources. For small spills, absorb with an

inert, non-combustible material (e.g., sand, vermiculite). For large spills, contact your

institution's emergency response team.

Disposal Plan
Proper disposal of 2-Methylcyclopropane-1-carbaldehyde and its waste is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all waste containing 2-Methylcyclopropane-1-carbaldehyde, including

contaminated PPE and absorbent materials, in a designated, properly labeled, and sealed

hazardous waste container.

The container should be compatible with flammable and corrosive materials.
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Do not mix with incompatible waste streams.

2. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("2-
Methylcyclopropane-1-carbaldehyde"), and the associated hazards (Flammable,

Corrosive).

3. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area that is

secure and away from general laboratory traffic.

Ensure the storage area is cool, dry, and well-ventilated.

4. Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of flammable and corrosive

chemical waste.

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. The defaced, empty container can then be disposed of according to

institutional policies.[8]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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